2-Amino-N-(1,1-dimethylethyl)benzenemethanesulfonamide
Cat. No. B8342596
M. Wt: 242.34 g/mol
InChI Key: CZONTEDCRIYGFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:1][C:2]([CH3:3])([CH3:4])[NH:5][S:6](=[O:7])(=[O:8])[CH2:9][c:10]1[c:11]([N+:16]([O-:17])=[O:18])[cH:12][cH:13][cH:14][cH:15]1.[CH3:21][CH2:22][OH:23].[H:19][H:20]>>[CH3:1][C:2]([CH3:3])([CH3:4])[NH:5][S:6](=[O:7])(=[O:8])[CH2:9][c:10]1[c:11]([NH2:16])[cH:12][cH:13][cH:14][cH:15]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)(C)NS(=O)(=O)Cc1ccccc1[N+](=O)[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)(C)NS(=O)(=O)Cc1ccccc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
